N-(3-chloro-4-fluorophenyl)nicotinamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H8ClFN2O/c13-10-6-9(3-4-11(10)14)16-12(17)8-2-1-5-15-7-8/h1-7H,(H,16,17)
• InChI Key: SHZSADZRVMGPOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C12H8ClFN2O
• DSSTOX Substance ID: DTXSID301329876
• Molecular Weight: 250.65 g/mol
• Solubility: 24.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 24303-09-1

Description

N-(3-chloro-4-fluorophenyl)nicotinamide is a useful research compound. Its molecular formula is C12H8ClFN2O and its molecular weight is 250.65 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 250.0309187 g/mol and the complexity rating of the compound is 277. The solubility of this chemical has been described as 24.5 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Future Directions

The future directions for research on “N-(3-chloro-4-fluorophenyl)nicotinamide” could include further exploration of its antifungal activity and potential applications in medicine. Additionally, more studies could be conducted to fully understand its synthesis, chemical reactions, and physical and chemical properties.

Mechanism of Action

Target of Action

N-(3-chloro-4-fluorophenyl)pyridine-3-carboxamide, also known as N-(3-chloro-4-fluorophenyl)nicotinamide or N-(3-Chloro-4-fluoro-phenyl)-nicotinamide, is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate receptor 4 (mGlu4) . mGlu4 is a G protein-coupled receptor that plays a crucial role in the central nervous system .

Mode of Action

As a PAM, this compound enhances the response of mGlu4 to its natural ligand, glutamate . This enhancement results in increased activation of the receptor, leading to a greater physiological response .

Biochemical Pathways

The activation of mGlu4 by glutamate and its PAMs has been linked to several biochemical pathways. These pathways are involved in various neurological processes, including those related to Parkinson’s disease .

Pharmacokinetics

The compound has suitable in vivo pharmacokinetic properties in three preclinical safety species .

Result of Action

The activation of mGlu4 by this compound can lead to various molecular and cellular effects. For instance, it has been shown to be effective in preclinical rodent models of Parkinson’s disease .

Biochemical Analysis

Biochemical Properties

It is known that similar compounds can interact with various enzymes and proteins . The nature of these interactions could be influenced by the presence of the chloro and fluoro groups on the phenyl ring .

Cellular Effects

It is hypothesized that this compound could influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .